Cas no 2229473-29-2 (4-hydroxy-1-3-(trifluoromethyl)pyridin-2-ylcyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-3-(trifluoromethyl)pyridin-2-ylcyclohexane-1-carboxylic acid
• CAS No: 2229473-29-2
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 6235539
• PubChem ID: 165834602
• Update Time: 2025-05-21

4-hydroxy-1-3-(trifluoromethyl)pyridin-2-ylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-3-(trifluoromethyl)pyridin-2-ylcyclohexane-1-carboxylic acid
• 2229473-29-2
• 4-hydroxy-1-[3-(trifluoromethyl)pyridin-2-yl]cyclohexane-1-carboxylic acid
• EN300-1943803

• Inchi： 1S/C13H14F3NO3/c14-13(15,16)9-2-1-7-17-10(9)12(11(19)20)5-3-8(18)4-6-12/h1-2,7-8,18H,3-6H2,(H,19,20)
• InChI Key： HFFKKMWVHSZIKS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1(C(=O)O)CCC(CC1)O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 4-hydroxy-1-3-(trifluoromethyl)pyridin-2-ylcyclohexane-1-carboxylic acid

Comprehensive Analysis of 4-hydroxy-1-3-(trifluoromethyl)pyridin-2-ylcyclohexane-1-carboxylic acid (CAS 2229473-29-2): Properties, Applications, and Industry Insights

The compound 4-hydroxy-1-3-(trifluoromethyl)pyridin-2-ylcyclohexane-1-carboxylic acid (CAS 2229473-29-2) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. As a trifluoromethyl-substituted pyridine derivative, it combines the stability of a cyclohexane backbone with the reactivity of a carboxylic acid and hydroxyl group, making it a valuable intermediate in modern synthetic chemistry. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing frequently asked questions in scientific forums.

From a structural perspective, the presence of the trifluoromethyl group (-CF₃) enhances the compound's lipophilicity and metabolic stability, properties highly sought after in drug discovery. The hydroxyl group at position 4 and the carboxylic acid moiety provide multiple sites for derivatization, enabling researchers to develop targeted molecules for specific biological interactions. Recent studies highlight its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

The synthesis of CAS 2229473-29-2 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling to introduce the pyridine ring and selective oxidation to form the carboxylic acid group. Process optimization has become a hot topic, with researchers exploring green chemistry approaches to reduce environmental impact—a concern frequently raised in AI-driven literature searches. Notably, the compound's chiral center at C-1 of the cyclohexane ring necessitates enantioselective synthesis methods, reflecting the growing demand for stereochemically pure pharmaceuticals.

In material science, this compound demonstrates unexpected utility. Its ability to form stable metal-organic frameworks (MOFs) when coordinated with lanthanides has sparked interest in luminescent materials development—a subject trending in nanotechnology discussions. The hydrogen-bonding network created by its functional groups also shows promise in crystal engineering applications, particularly for designing porous molecular solids with tailored pore sizes.

Analytical characterization presents unique challenges and opportunities. Advanced techniques like 2D NMR (HSQC, HMBC) are essential for confirming the regio-chemistry of substitution, while high-resolution mass spectrometry (HRMS) verifies molecular integrity. These aspects resonate with frequent search queries about compound verification protocols in academic and industrial settings. The compound's UV-Vis absorption profile around 270 nm makes it detectable at low concentrations, important for metabolism studies in drug development pipelines.

Stability studies reveal that CAS 2229473-29-2 maintains integrity under standard storage conditions (-20°C in inert atmosphere), though the free carboxylic acid form may show gradual degradation at elevated temperatures. This underscores the importance of proper derivatization strategies—a common concern in pharmaceutical formulation forums. The pKa values of its ionizable groups (approximately 4.2 for the carboxylic acid and 9.8 for the hydroxyl) influence its solubility profile, a critical parameter addressed in QSAR modeling discussions.

Emerging applications in proteolysis-targeting chimeras (PROTACs) design have positioned this compound as a potential E3 ligase binder, capitalizing on its ability to form specific interactions with ubiquitin ligase complexes. This aligns with the explosive growth of targeted protein degradation therapies—one of the most searched topics in contemporary medicinal chemistry. Additionally, its metabolite-like properties make it suitable for designing covalent inhibitors through strategic functional group modifications.

From a commercial perspective, the global market for fluorinated pyridine derivatives like CAS 2229473-29-2 is projected to grow at 6.8% CAGR (2023-2030), driven by demand in crop protection chemicals and third-generation kinase inhibitors. Supply chain considerations often focus on cost-effective fluorination methods—a frequent query in process chemistry circles. Recent patents highlight innovative routes using continuous flow chemistry to improve yield and purity, addressing industry pain points about scalability.

Environmental fate studies indicate that the trifluoromethyl group confers resistance to microbial degradation, prompting research into advanced oxidation processes for wastewater treatment containing such compounds. This responds to increasing regulatory scrutiny and search trends around sustainable chemical manufacturing. Computational chemistry approaches, particularly DFT calculations of its frontier molecular orbitals, provide insights into its reactivity patterns—information highly valued in molecular design communities.

In conclusion, 4-hydroxy-1-3-(trifluoromethyl)pyridin-2-ylcyclohexane-1-carboxylic acid represents a multifaceted compound bridging multiple scientific disciplines. Its structural complexity offers rich opportunities for innovation in drug discovery, materials science, and beyond, while presenting fascinating challenges in synthesis and characterization. As research progresses, this molecule will likely feature prominently in developing next-generation therapeutic agents and functional materials, making it a compound worth watching in the coming years.